Cas no 716341-27-4 (cyclobutyl-(4-methylsulfanylphenyl)methanone)

Cyclobutyl-(4-methylsulfanylphenyl)methanone is a specialized organic compound featuring a cyclobutyl ketone moiety linked to a 4-methylsulfanylphenyl group. This structure imparts unique reactivity and potential utility in synthetic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The presence of the methylsulfanyl group enhances electron density, making it a versatile intermediate for further functionalization, such as oxidation to sulfoxides or sulfones. Its cyclobutyl ring offers steric constraints that may influence conformational properties in target molecules. The compound is typically used in research settings for exploring structure-activity relationships or as a building block in complex organic synthesis. Proper handling under inert conditions is recommended due to potential sensitivity.
cyclobutyl-(4-methylsulfanylphenyl)methanone structure
716341-27-4 structure
Product Name:cyclobutyl-(4-methylsulfanylphenyl)methanone
CAS No:716341-27-4
MF:C12H14OS
MW:206.303962230682
MDL:MFCD03841258
CID:870294
PubChem ID:24724124
Update Time:2025-10-29

cyclobutyl-(4-methylsulfanylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • cyclobutyl-(4-methylsulfanylphenyl)methanone
    • Cyclobutyl 4-thiomethylphenyl ketone
    • cyclobutyl-(4-methylsulfanyl-phenyl)-methanone
    • Cyclobutyl[4-(methylsulfanyl)phenyl]methanone
    • 716341-27-4
    • DTXSID80642523
    • WTLQMMBYEQFMGM-UHFFFAOYSA-N
    • cyclobutyl(4-(methylthio)phenyl)methanone
    • SCHEMBL5187550
    • MFCD03841258
    • AKOS016019979
    • MDL： MFCD03841258
    • Inchi： 1S/C12H14OS/c1-14-11-7-5-10(6-8-11)12(13)9-3-2-4-9/h5-9H,2-4H2,1H3
    • InChI Key： WTLQMMBYEQFMGM-UHFFFAOYSA-N
    • SMILES： S(C)C1C=CC(=CC=1)C(C1CCC1)=O

Computed Properties

  • Exact Mass: 206.07700
  • Monoisotopic Mass: 206.07653624g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 42.37000
  • LogP: 3.39130

cyclobutyl-(4-methylsulfanylphenyl)methanone Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

cyclobutyl-(4-methylsulfanylphenyl)methanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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abcr
AB364110-1 g
Cyclobutyl 4-thiomethylphenyl ketone, 97%; .
 716341-27-4 97%
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 €841.90 2023-07-19
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AB364110-2 g
Cyclobutyl 4-thiomethylphenyl ketone, 97%; .
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Cyclobutyl 4-thiomethylphenyl ketone, 97%; .
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A2B Chem LLC
AH17186-1g
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 $581.00 2024-04-19
A2B Chem LLC
AH17186-2g
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 716341-27-4 97%
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 $984.00 2024-04-19
A2B Chem LLC
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